Cas no 2088942-18-9 (1-(6-o-Tolyl-pyridin-3-yl)-ethanone)

• Product Name: 1-(6-o-Tolyl-pyridin-3-yl)-ethanone
• CAS No: 2088942-18-9
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD28503092
• CID: 4784309
• Update Time: 2025-05-21

1-(6-o-Tolyl-pyridin-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-o-Tolylpyridin-3-yl)-ethanone
• 1-(6-o-Tolyl-pyridin-3-yl)-ethanone
• 1-[6-(2-methylphenyl)pyridin-3-yl]ethanone
• 1-(6-(o-Tolyl)pyridin-3-yl)ethanone

• MDL： MFCD28503092
• Inchi： 1S/C14H13NO/c1-10-5-3-4-6-13(10)14-8-7-12(9-15-14)11(2)16/h3-9H,1-2H3
• InChI Key： KYNFCQMTKYZBEB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C=C1)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(6-o-Tolyl-pyridin-3-yl)-ethanone

1-(6-O-Tolyl-Pyridin-3-Yl)-Ethanone: A Comprehensive Overview

1-(6-O-Tolyl-pyridin-3-yl)-ethanone, also known by its CAS number 2088942-18-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, which is a fundamental structure in many bioactive molecules. The presence of the o-tolyl group at the 6-position of the pyridine ring and the ethanone group at the 3-position introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and chemical synthesis.

The structural elucidation of 1-(6-O-Tolyl-pyridin-3-yl)-ethanone reveals a highly conjugated system, which contributes to its stability and reactivity. The o-tolyl group, which is a methyl-substituted phenyl ring, adds electron-donating effects to the pyridine ring, enhancing its ability to participate in various chemical reactions. The ethanone group, on the other hand, introduces a carbonyl functional group, which is known for its ability to engage in nucleophilic attacks and other types of reactions. This combination makes 1-(6-O-Tolyl-pyridin-3-yl)-ethanone a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1-(6-O-Tolyl-pyridin-3-yl)-ethanone as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of anti-inflammatory agents and anticancer drugs. The compound's ability to modulate cellular pathways and interact with biological targets makes it an attractive candidate for further investigation. Moreover, its structural flexibility allows for easy modification, enabling chemists to tailor its properties for specific applications.

The synthesis of 1-(6-O-Tolyl-pyridin-3-yl)-ethanone typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of o-toluenesulfonyl chloride with pyridine derivatives. This method has been optimized to achieve high yields and purity levels, ensuring that the resulting compound meets the stringent requirements of modern pharmaceutical research.

In terms of physical properties, 1-(6-O-Tolyl-pyridin-3-yl)-ethanone exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. These properties not only facilitate its handling but also enhance its utility in both academic and industrial settings.

The application of CAS 2088942-18-9 extends beyond traditional chemical synthesis. Recent advancements have demonstrated its potential as an intermediate in the production of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after due to their exceptional porosity and catalytic activity, which can be further enhanced by incorporating functional groups like those present in 1-(6-O-Tolyl-pyridin-3-Yl)-Ethanone.

In conclusion, 1-(6-O-Tolyl-Pyridin-3-Yl)-Ethanone, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in drug development and material science underscores its importance in advancing scientific knowledge and technological innovation. As researchers delve deeper into its potential applications, this compound is poised to make significant contributions to various fields, solidifying its position as an essential component in modern chemistry.